3-allyl-5-{4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzylidene}-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
3-allyl-5-{4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzylidene}-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0810049
InChI:
InChI=1S/C21H17Br3N2O3S/c1-3-6-26-20(27)17(25-21(26)30)8-12-4-5-18(28-2)13(7-12)11-29-19-15(23)9-14(22)10-16(19)24/h3-5,7-10H,1,6,11H2,2H3,(H,25,30)/b17-8+
SMILES:
COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)N2)CC=C)COC3=C(C=C(C=C3Br)Br)Br
Molecular Formula:
C21H17Br3N2O3S
Molecular Weight:
617.1 g/mol
3-allyl-5-{4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzylidene}-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
CAS No.:
Cat. No.: VC0810049
Molecular Formula: C21H17Br3N2O3S
Molecular Weight: 617.1 g/mol
* For research use only. Not for human or veterinary use.
![3-allyl-5-{4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzylidene}-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H17Br3N2O3S |
|---|---|
| Molecular Weight | 617.1 g/mol |
| IUPAC Name | (5E)-5-[[4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one |
| Standard InChI | InChI=1S/C21H17Br3N2O3S/c1-3-6-26-20(27)17(25-21(26)30)8-12-4-5-18(28-2)13(7-12)11-29-19-15(23)9-14(22)10-16(19)24/h3-5,7-10H,1,6,11H2,2H3,(H,25,30)/b17-8+ |
| Standard InChI Key | TXTFRAKIGBTWME-CAOOACKPSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=S)N2)CC=C)COC3=C(C=C(C=C3Br)Br)Br |
| SMILES | COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)N2)CC=C)COC3=C(C=C(C=C3Br)Br)Br |
| Canonical SMILES | COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)N2)CC=C)COC3=C(C=C(C=C3Br)Br)Br |
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